Cas no 918884-78-3 (Isoxazole, 5-(2-fluoro-4-methylphenyl)-)

• Product Name: Isoxazole, 5-(2-fluoro-4-methylphenyl)-
• CAS No: 918884-78-3
• MF: C₁₀H₈FNO
• MW: 177.175025939941
• CID: 769210
• PubChem ID: 71426181
• Update Time: 2025-04-19

Isoxazole, 5-(2-fluoro-4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 5-(2-fluoro-4-methylphenyl)-
• 5-(2-fluoro-4-methylphenyl)-1,2-oxazole
• 918884-78-3
• DTXSID60844942
• 5-(2-Fluoro-4-methylphenyl)isoxazole

• Inchi： 1S/C10H8FNO/c1-7-2-3-8(9(11)6-7)10-4-5-12-13-10/h2-6H,1H3
• InChI Key： XRCADEALVQNIGR-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1C1=CC=NO1

Computed Properties

• Exact Mass: 177.058992041g/mol
• Monoisotopic Mass: 177.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes